Cas no 91664-06-1 (methyl 4-bromohex-2-enoate)

methyl 4-bromohex-2-enoate structure
methyl 4-bromohex-2-enoate structure
Product name:methyl 4-bromohex-2-enoate
CAS No:91664-06-1
MF:C7H11BrO2
MW:207.065041780472
CID:2845204
PubChem ID:53935084

methyl 4-bromohex-2-enoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-bromohex-2-enoate
    • SCHEMBL11360506
    • methyl 4-bromo-2-hexenoate
    • DTXSID50707794
    • DTXCID20658542
    • 91664-06-1
    • Inchi: InChI=1S/C7H11BrO2/c1-3-6(8)4-5-7(9)10-2/h4-6H,3H2,1-2H3
    • InChI Key: ITUFMJJVKOEQSC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 205.99400
  • Monoisotopic Mass: 205.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.88910

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